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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B12403311

Essential Safety and Handling Guide for
Octylbenzene-d22

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Octylbenzene-d22 in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

I. Personal Protective Equipment (PPE)

While Octylbenzene-d22 is not classified as a hazardous substance based on available data,
adherence to standard laboratory safety practices is essential to minimize exposure and
ensure a safe working environment.[1] The following personal protective equipment should be
worn when handling this chemical:

o Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn
to protect against potential splashes.

o Hand Protection: Nitrile rubber gloves are recommended.[1] It is crucial to inspect gloves for
any signs of degradation or puncture before use and to follow the manufacturer's guidelines
for breakthrough time and permeability.

o Skin and Body Protection: A standard laboratory coat should be worn to prevent skin contact.
[1] In cases of potential significant splashing, additional protective clothing may be
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necessary.

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[1] For large-scale operations, in cases of
insufficient ventilation, or during emergency situations where vapor concentrations may be
elevated, a NIOSH/MSHA or European Standard EN 136 approved respirator with an
appropriate organic vapor cartridge should be used.[1]

Il. Chemical and Physical Properties

Understanding the physical and chemical properties of Octylbenzene-d22 is fundamental to its
safe handling. The data presented below is for the non-deuterated analogue, n-Octylbenzene,
and should be considered representative for its deuterated counterpart.

Property Value Source
Molecular Formula C14D22

Molecular Weight 212.46 g/mol

Appearance Colorless Liquid

Odor Odorless

Boiling Point 261-263 °C

Melting Point -36 °C

Flash Point 107 °C (224.6 °F)

Density 0.858 g/mL at 25 °C

Solubility Immiscible with water.

lll. Operational Plan for Safe Handling

The following step-by-step workflow outlines the safe handling procedures for Octylbenzene-
d22 from receipt to disposal.
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Workflow for Safe Handling of Octylbenzene- d22

Receiving and Storage

Skin Contact: Wash with Soap and Water

Eye Contact: Rinse with Water for 15 mins

Ingestion: Seek Medical Atiention

Click to download full resolution via product page

Workflow for Safe Handling of Octylbenzene-d22
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1. Receiving and Storage:
e Upon receipt, inspect the container for any signs of damage or leakage.

» Store the container in a cool, dry, and well-ventilated area at room temperature. Keep it away
from strong oxidizing agents.

2. Handling and Use:

o Always wear the recommended personal protective equipment (PPE) as detailed in Section
l.

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling
larger quantities or when there is a potential for aerosol generation.

e Avoid contact with skin, eyes, and clothing.
» After handling, wash hands thoroughly with soap and water.
3. First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

 In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing and shoes.

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek medical
attention if symptoms occur.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

IV. Disposal Plan

o Waste Collection: All waste materials containing Octylbenzene-d22 should be collected in a
designated, properly labeled, and sealed container.
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» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Contact your institution's environmental health and safety
(EHS) office for specific guidance on chemical waste disposal.

Disclaimer: This information is intended for guidance and is based on currently available data.
It is the responsibility of the user to conduct a thorough risk assessment before handling this
chemical and to ensure that all safety procedures are in compliance with their institutional and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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